3,3/'-dithiopropionyl-1-sulfosuccinimidyl 1/'-glycyl-tyrosyl cholamine
3,3/'-dithiopropionyl-1-sulfosuccinimidyl 1/'-glycyl-tyrosyl cholamine
Brand Name:
Vulcanchem
CAS No.:
119463-04-6
VCID:
VC0058360
InChI:
InChI=1S/C26H37N5O11S3.ClH/c1-31(2,3)11-10-29(19(25(37)28-21(33)16-27)14-17-4-6-18(32)7-5-17)22(34)8-12-43-44-13-9-24(36)42-30-23(35)15-20(26(30)38)45(39,40)41;/h4-7,19-20H,8-16,27H2,1-3H3,(H2-,28,32,33,37,39,40,41);1H/t19-,20?;/m0./s1
SMILES:
C[N+](C)(C)CCN(C(CC1=CC=C(C=C1)O)C(=O)NC(=O)CN)C(=O)CCSSCCC(=O)ON2C(=O)CC(C2=O)S(=O)(=O)O.[Cl-]
Molecular Formula:
C26H38ClN5O11S3
Molecular Weight:
728.3 g/mol
3,3/'-dithiopropionyl-1-sulfosuccinimidyl 1/'-glycyl-tyrosyl cholamine
CAS No.: 119463-04-6
Main Products
VCID: VC0058360
Molecular Formula: C26H38ClN5O11S3
Molecular Weight: 728.3 g/mol
CAS No. | 119463-04-6 |
---|---|
Product Name | 3,3/'-dithiopropionyl-1-sulfosuccinimidyl 1/'-glycyl-tyrosyl cholamine |
Molecular Formula | C26H38ClN5O11S3 |
Molecular Weight | 728.3 g/mol |
IUPAC Name | 2-[[(2S)-1-[(2-aminoacetyl)amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]-[3-[[3-(2,5-dioxo-3-sulfopyrrolidin-1-yl)oxy-3-oxopropyl]disulfanyl]propanoyl]amino]ethyl-trimethylazanium;chloride |
Standard InChI | InChI=1S/C26H37N5O11S3.ClH/c1-31(2,3)11-10-29(19(25(37)28-21(33)16-27)14-17-4-6-18(32)7-5-17)22(34)8-12-43-44-13-9-24(36)42-30-23(35)15-20(26(30)38)45(39,40)41;/h4-7,19-20H,8-16,27H2,1-3H3,(H2-,28,32,33,37,39,40,41);1H/t19-,20?;/m0./s1 |
Standard InChIKey | ZOXUPCISYWBYGE-CQLADDOKSA-N |
Isomeric SMILES | C[N+](C)(C)CCN([C@@H](CC1=CC=C(C=C1)O)C(=O)NC(=O)CN)C(=O)CCSSCCC(=O)ON2C(=O)CC(C2=O)S(=O)(=O)O.[Cl-] |
SMILES | C[N+](C)(C)CCN(C(CC1=CC=C(C=C1)O)C(=O)NC(=O)CN)C(=O)CCSSCCC(=O)ON2C(=O)CC(C2=O)S(=O)(=O)O.[Cl-] |
Canonical SMILES | C[N+](C)(C)CCN(C(CC1=CC=C(C=C1)O)C(=O)NC(=O)CN)C(=O)CCSSCCC(=O)ON2C(=O)CC(C2=O)S(=O)(=O)O.[Cl-] |
Synonyms | 3,3'-dithiopropionyl-1-sulfosuccinimidyl 1'-glycyl-tyrosyl cholamine DPSgtc |
PubChem Compound | 3081193 |
Last Modified | Nov 11 2021 |
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